Cas no 2680814-55-3 (4-Bromo-3-acetamido-5-phenylthiophene-2-carboxylic acid)

• Product Name: 4-Bromo-3-acetamido-5-phenylthiophene-2-carboxylic acid
• CAS No: 2680814-55-3
• MF: C₁₃H₁₀BrNO₃S
• MW: 340.192401409149
• CID: 5626169
• PubChem ID: 165923237
• Update Time: 2025-06-11

4-Bromo-3-acetamido-5-phenylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-acetamido-5-phenylthiophene-2-carboxylic acid
• 2680814-55-3
• EN300-28296989
• 4-Bromo-3-acetamido-5-phenylthiophene-2-carboxylic acid

• Inchi： 1S/C13H10BrNO3S/c1-7(16)15-10-9(14)11(19-12(10)13(17)18)8-5-3-2-4-6-8/h2-6H,1H3,(H,15,16)(H,17,18)
• InChI Key： AEEOWDMRDBSJKD-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)O)SC=1C1C=CC=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 338.95648g/mol
• Monoisotopic Mass: 338.95648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 94.6Ų

Additional information on 4-Bromo-3-acetamido-5-phenylthiophene-2-carboxylic acid

Recent Advances in the Study of 4-Bromo-3-acetamido-5-phenylthiophene-2-carboxylic acid (CAS: 2680814-55-3)

The compound 4-Bromo-3-acetamido-5-phenylthiophene-2-carboxylic acid (CAS: 2680814-55-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This thiophene derivative is characterized by its unique structural features, including a bromo substituent, an acetamido group, and a phenyl ring, which make it a promising scaffold for the design of novel therapeutic agents. Recent studies have explored its synthesis, biological activity, and potential mechanisms of action, shedding light on its utility in addressing various disease targets.

One of the key areas of research involving 4-Bromo-3-acetamido-5-phenylthiophene-2-carboxylic acid is its role as a building block in the synthesis of more complex molecules. A study published in the Journal of Medicinal Chemistry demonstrated its use in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). The bromo substituent at the 4-position of the thiophene ring was found to be crucial for the compound's reactivity, enabling efficient cross-coupling reactions to generate diverse derivatives. These derivatives were subsequently screened for their ability to modulate PPIs involved in cancer progression, with several candidates showing promising activity in vitro.

In addition to its synthetic utility, 4-Bromo-3-acetamido-5-phenylthiophene-2-carboxylic acid has been investigated for its direct biological effects. A recent preprint on bioRxiv reported that this compound exhibits moderate inhibitory activity against a panel of kinases, including those implicated in inflammatory and autoimmune diseases. The acetamido group at the 3-position was identified as a critical pharmacophore, contributing to the compound's binding affinity and selectivity. Molecular docking studies further revealed that the compound interacts with the ATP-binding site of the kinases, suggesting its potential as a lead compound for kinase inhibitor development.

Another noteworthy application of 4-Bromo-3-acetamido-5-phenylthiophene-2-carboxylic acid is in the field of antimicrobial research. A study in ACS Infectious Diseases highlighted its efficacy against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays. Importantly, the compound showed minimal cytotoxicity against mammalian cells, underscoring its potential as a safe and effective antimicrobial agent.

Despite these promising findings, challenges remain in the optimization and clinical translation of 4-Bromo-3-acetamido-5-phenylthiophene-2-carboxylic acid. For instance, its pharmacokinetic properties, such as solubility and metabolic stability, require further refinement to enhance its drug-like characteristics. Ongoing research is focused on structural modifications to address these limitations while preserving the compound's biological activity. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of this compound and its derivatives into viable therapeutic candidates.

In conclusion, 4-Bromo-3-acetamido-5-phenylthiophene-2-carboxylic acid (CAS: 2680814-55-3) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for the design of novel therapeutics targeting various diseases. Future studies will likely explore its potential in additional therapeutic areas, further solidifying its role in the advancement of chemical biology and medicinal chemistry.